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Cat. No.: B605921 Get Quote

BAY1217389: Application Notes and Protocols
for In Vitro Use
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

stock solutions of BAY1217389, a potent and selective inhibitor of monopolar spindle 1 (MPS1)

kinase, for in vitro research applications. Adherence to these guidelines is crucial for ensuring

the accuracy and reproducibility of experimental results.

Introduction
BAY1217389 is an orally bioavailable small molecule that selectively inhibits the

serine/threonine kinase MPS1 (also known as TTK) with high potency (IC50 < 10 nM)[1]. MPS1

is a key regulator of the spindle assembly checkpoint (SAC), a critical cellular mechanism that

ensures proper chromosome segregation during mitosis[2][3][4]. By inhibiting MPS1,

BAY1217389 abrogates the SAC, leading to premature exit from mitosis, chromosomal

missegregation, and ultimately, mitotic catastrophe and cell death in cancer cells[2][5]. These

characteristics make BAY1217389 a valuable tool for studying mitotic regulation and a potential

therapeutic agent in oncology.

Data Presentation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b605921?utm_src=pdf-interest
https://www.benchchem.com/product/b605921?utm_src=pdf-body
https://www.benchchem.com/product/b605921?utm_src=pdf-body
https://www.medchemexpress.com/BAY1217389.html
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/mps1-inhibitor-bay-1217389
https://aacrjournals.org/clincancerres/article/27/23/6366/675011/A-Phase-I-Study-of-an-MPS1-Inhibitor-BAY-1217389
https://www.researchgate.net/publication/340955183_Treating_Cancer_by_Spindle_Assembly_Checkpoint_Abrogation_Discovery_of_Two_Clinical_Candidates_BAY_1161909_and_BAY_1217389_Targeting_MPS1_Kinase
https://www.benchchem.com/product/b605921?utm_src=pdf-body
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/mps1-inhibitor-bay-1217389
https://www.selleckchem.com/products/bay-1217389.html
https://www.benchchem.com/product/b605921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
Property Value

Molecular Formula C27H24F5N5O3

Molecular Weight 561.50 g/mol [1]

Appearance Crystalline solid[6]

Purity ≥95%[6]

Storage Store powder at -20°C for up to 3 years.[1]

Solubility Data
For optimal results, it is recommended to use freshly opened, anhydrous solvents, as the

presence of moisture can reduce the solubility of BAY1217389[5].

Solvent Solubility
Molar
Concentration
(approx.)

Notes

DMSO ≥ 100 mg/mL[1][5] ≥ 178.09 mM[1][5]
Use fresh, moisture-

free DMSO.[5]

Dimethylformamide

(DMF)
~25 mg/mL[6] ~44.52 mM -

1:3 DMF:PBS (pH 7.2) ~0.25 mg/mL[6] ~0.45 mM

Aqueous solutions are

not stable and should

be prepared fresh

daily.[6]

Experimental Protocols
Preparation of Stock Solutions
1. High-Concentration Stock Solution in DMSO (e.g., 10 mM)
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This protocol describes the preparation of a 10 mM stock solution of BAY1217389 in dimethyl

sulfoxide (DMSO).

Materials:

BAY1217389 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Weighing: Accurately weigh the desired amount of BAY1217389 powder. For 1 mL of a 10

mM stock solution, you will need 5.615 mg of BAY1217389 (Molecular Weight = 561.5 g/mol

).

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the

BAY1217389 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if

precipitation is observed[1].

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -20°C for up to one year or at -80°C for up

to two years[1].

2. Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the high-concentration DMSO stock solution for use in cell

culture experiments.

Materials:
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10 mM BAY1217389 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum as

required for your cell line.

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

10 mM stock solution in cell culture medium. For example, to prepare a 100 µM intermediate

solution, add 10 µL of the 10 mM stock to 990 µL of cell culture medium. Mix well by gentle

pipetting.

Final Dilution: Add the desired volume of the intermediate or stock solution to the cell culture

plates to achieve the final experimental concentrations. For example, to achieve a final

concentration of 100 nM in a well containing 1 mL of medium, add 1 µL of the 100 µM

intermediate solution.

Control: Ensure that a vehicle control (e.g., DMSO at the same final concentration as the

highest concentration of BAY1217389) is included in your experimental setup.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.

Due to the limited stability of BAY1217389 in aqueous solutions, it is recommended to

prepare fresh working solutions for each experiment.

Mandatory Visualizations
Signaling Pathway of BAY1217389 Action
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Caption: Mechanism of action of BAY1217389 in disrupting the spindle assembly checkpoint.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a concentrated stock solution of BAY1217389.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

